9,10-Dinitroanthracene

• IUPAC Name: 9,10-dinitroanthracene
• InChI: InChI=1S/C14H8N2O4/c17-15(18)13-9-5-1-2-6-10(9)14(16(19)20)12-8-4-3-7-11(12)13/h1-8H
• InChI Key: XYPMAZCBFKBIFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=C2[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H8N2O4
• DSSTOX Substance ID: DTXSID20187362
• Molecular Weight: 268.22 g/mol
• CAS RN: 33685-60-8

Description

9,10-Dinitroanthracene (9,10-DAN) is a synthetic, organic compound that is widely used in scientific research. It is a member of the nitroaromatic family, and its chemical structure consists of two nitro groups attached to an anthracene core. 9,10-DAN is an important tool in the fields of biochemistry, physiology, and pharmacology due to its ability to interact with cellular proteins and its diverse range of applications.

Scientific Research Applications

Comprehensive Analysis of 9,10-Dinitroanthracene Applications

9,10-Dinitroanthracene is a chemical compound with potential applications in various scientific research fields. Below is a detailed analysis of its unique applications, each presented in a separate section.

Polarographic Analysis: Polarography, an electrochemical method, can be utilized to study the reduction behavior of compounds like 9,10-Dinitroanthracene. .

Organic Light Emitting Diodes (OLEDs): Anthracene derivatives, including 9,10-Dinitroanthracene, are known for their application in OLEDs. .

Triplet–Triplet Annihilation Photon Upconversion: This process involves the conversion of lower energy photons to higher energy ones. .

Fluorescent Probes: Due to their fluorescent properties, compounds like 9,10-Dinitroanthracene can serve as fluorescent probes in biological and chemical sensing applications. .

Organic Scintillators: Scintillators are materials that luminesce when excited by ionizing radiation. .

Bird Repellent Research: While not directly related to 9,10-Dinitroanthracene, its structural analog, anthraquinone, has been studied for its efficacy as a bird repellent. .

Anti-inflammatory and Cytotoxicity Studies: Derivatives of anthracene, such as 9,10-Dihydroanthracene, have been synthesized and evaluated for their anti-inflammatory properties and cytotoxicity. .

Mechanism of Action

Target of Action

It’s known that anthracene derivatives are commonly used in applications such as oleds and triplet–triplet annihilation upconversion .

Mode of Action

The polarographic behavior of 9,10-Dinitroanthracene has been studied in dimethylformamide. It shows only one reversible two-electron diffusion-controlled wave . This suggests that 9,10-Dinitroanthracene undergoes a two-electron reduction process, which could be a key part of its interaction with its targets.

Biochemical Pathways

Anthracene derivatives are known to be involved in photon-upconversion through triplet–triplet annihilation . This process involves the conversion of two low-energy photons into one high-energy photon, which could be a potential pathway affected by 9,10-Dinitroanthracene.

Result of Action

Anthracene derivatives are known to exhibit fluorescence properties . Therefore, it’s possible that 9,10-Dinitroanthracene could have similar properties, leading to fluorescence emission upon interaction with its targets.

Action Environment

The action of 9,10-Dinitroanthracene can be influenced by environmental factors. For instance, the polarographic behavior of 9,10-Dinitroanthracene in dimethylformamide was found to be affected by the supporting electrolyte cation . This suggests that the ionic environment could influence the compound’s action, efficacy, and stability.

Q & A

Q1: What is unique about the structure of 9,10-dinitroanthracene?

A1: X-ray crystallography studies have revealed that the nitro groups in 9,10-dinitroanthracene are significantly tilted out of the plane of the aromatic anthracene ring system. This deviation from planarity, approximately 84.7°, is attributed to steric hindrance between the nitro groups and the surrounding hydrogen atoms. [1] This structural characteristic has significant implications for the molecule's electronic properties and reactivity. [2, 3]

Q2: How does the non-planar structure of 9,10-dinitroanthracene affect its resonance stabilization?

A2: The tilted nitro groups in 9,10-dinitroanthracene disrupt the conjugation between the nitro groups and the anthracene ring system. This steric inhibition of resonance reduces the overall resonance stabilization energy of the molecule compared to planar nitroaromatic compounds. [1, 3] This effect is also reflected in the molecule's spectroscopic properties, such as shifts in ultraviolet absorption spectra and infrared vibrational frequencies. [2]

Q3: How does 9,10-dinitroanthracene behave electrochemically?

A3: In a solvent like dimethylformamide, 9,10-dinitroanthracene undergoes a single, reversible two-electron reduction. This contrasts with 9-nitroanthracene, which exhibits two consecutive one-electron reduction steps. [4] The choice of supporting electrolyte cation influences the reduction potential, with alkali metal and alkaline earth metal cations shifting the potential towards more positive values. This effect is linked to interactions between the cation and the reduced forms of the molecule. [4]

Q4: How does pressure affect the vibrational properties of 9,10-dinitroanthracene?

A4: Raman spectroscopy studies under high pressure (up to 6 GPa) have shown that the lattice phonon frequencies of 9,10-dinitroanthracene increase with increasing pressure. These findings are consistent with theoretical calculations based on an atom-atom potential model. [5] Importantly, no phase transition is observed within this pressure range, indicating the robustness of the crystal structure. [5]

Q5: What is known about the photochemical reactivity of 9,10-dinitroanthracene?

A5: Upon UV irradiation, 9,10-dinitroanthracene undergoes a solid-state photochemical transformation to produce anthraquinone and nitric oxide (NO). [7] This crystal-to-crystal reaction has been monitored using Raman spectroscopy, revealing changes in both the molecular vibrations and the lattice phonons of the material. [7] Interestingly, the reaction is inhibited at pressures above 1 GPa, highlighting the influence of the crystal lattice environment on the reaction pathway. [7]

Q6: Can 9,10-dinitroanthracene be formed electrochemically?

A6: Yes, 9,10-dinitroanthracene can be generated through the electrochemical oxidation of anthracene in the presence of nitrite or nitrate ions. This process involves the injection of holes (radical cations) into an anthracene crystal, leading to surface oxidation reactions. [6] The formation of 9,10-dinitroanthracene is favored at higher current densities, indicating a mechanism involving the interaction of multiple radical cations. [6]